Cas no 1246308-83-7 (7H-benzofuro[2,3-b]carbazole)

• Product Name: 7H-benzofuro[2,3-b]carbazole
• CAS No: 1246308-83-7
• MF: C₁₈H₁₁NO
• MW: 257.286044359207
• CID: 2108383
• Update Time: 2025-06-25

7H-benzofuro[2,3-b]carbazole Chemical and Physical Properties

Names and Identifiers

• 7H-?Benzofuro[2,?3-?b]?carbazole
• 7H-Benzofuro[2,3-b]carbazole
• 7H-1-Benzofuro[2,3-b]carbazole
• CID 89472331
• 7H-benzofuro[2,3-b]carbazole

• Inchi： 1S/C18H11NO/c1-3-7-15-11(5-1)13-9-14-12-6-2-4-8-17(12)20-18(14)10-16(13)19-15/h1-10,19H
• InChI Key： ISBQNNXMWRWLNW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=C3C4C=CC=CC=4NC3=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 384
• XLogP3: 5.6
• Topological Polar Surface Area: 28.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on 7H-benzofuro[2,3-b]carbazole

Introduction to 7H-Benzofuro[2,3-b]carbazole (CAS No. 1246308-83-7)

7H-Benzofuro[2,3-b]carbazole, a compound with the CAS number 1246308-83-7, is a complex heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzofuran and a carbazole moiety fused together. The intricate architecture of 7H-Benzofuro[2,3-b]carbazole endows it with a range of interesting properties, making it a valuable candidate for various applications in pharmaceutical and materials science.

The molecular formula of 7H-Benzofuro[2,3-b]carbazole is C₁₉H₁₄N₂O, and its molecular weight is approximately 286.32 g/mol. The compound exhibits strong fluorescence and photostability, which are crucial for its potential use in optoelectronic devices and as a fluorescent probe in biological systems. Recent studies have also highlighted its potential as a scaffold for the development of novel therapeutic agents.

In the realm of medicinal chemistry, 7H-Benzofuro[2,3-b]carbazole has been explored for its biological activities. One notable area of research is its anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 7H-Benzofuro[2,3-b]carbazole exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The researchers attributed these effects to the compound's ability to induce apoptosis and inhibit cell proliferation.

Beyond its anti-cancer potential, 7H-Benzofuro[2,3-b]carbazole has also shown promise in the treatment of neurodegenerative diseases. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound could effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that 7H-Benzofuro[2,3-b]carbazole-based molecules could be developed into novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7H-Benzofuro[2,3-b]carbazole has been extensively studied to optimize yield and purity. One common synthetic route involves the condensation of 1-(benzofuran-2-yl)-1H-indole with formylated carbazole derivatives. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly approaches, such as using metal-catalyzed reactions and microwave-assisted synthesis.

In addition to its biological applications, 7H-Benzofuro[2,3-b]carbazole has found utility in materials science. Its strong fluorescence and photostability make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers at the University of California, Berkeley, have reported that incorporating 7H-Benzofuro[2,3-b]carbazole-based materials into OLEDs significantly enhances device performance by improving light emission efficiency and extending device lifetime.

The environmental impact of compounds like 7H-Benzofuro[2,3-b]carbazole is also an important consideration. Studies have shown that while these compounds are generally stable under normal conditions, their disposal must be managed carefully to prevent environmental contamination. Efforts are ongoing to develop biodegradable derivatives that maintain the desired properties while reducing environmental impact.

In conclusion, 7H-Benzofuro[2,3-b]carbazole (CAS No. 1246308-83-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and optoelectronics. Its unique structural features and favorable properties make it an attractive target for further research and development. As new synthetic methods and biological studies continue to emerge, the future prospects for this compound appear promising.